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Compound of Interest

Compound Name: Methyldivinylphosphine oxide
CAS No.: 945460-42-4
Cat. No.: B2603768
Get Quote
. J

Executive Summary: The "Dual-Threat" Monomer

Methyldivinylphosphine oxide (MDVPO) is a high-value organophosphorus intermediate
used primarily as a flame-retardant monomer and a ligand in catalysis. Its utility stems from its
dual-vinyl functionality, allowing it to act as a cross-linking agent in polymerization and a
Michael acceptor in organic synthesis.

Core Safety Directive: The primary risk of MDVPO is not just acute toxicity, but uncontrolled
polymerization. The electron-withdrawing phosphine oxide group (

) activates the vinyl groups, making them highly susceptible to radical polymerization and
nucleophilic attack. Storage without inhibitors or exposure to initiators (heat, light, peroxides)
can lead to rapid, exothermic "runaway" reactions.

Chemical Identity & Characterization
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Parameter

Specification

Chemical Name

Methyldivinylphosphine oxide

Synonyms

Divinylmethylphosphine oxide;
Methylbis(vinyl)phosphine oxide

CAS Number

945460-42-4 (Research Grade)

Molecular Formula

Molecular Weight

116.10 g/mol

Physical State

Low-melting solid or viscous liquid (dependent

on purity/temperature)

Solubility

Soluble in polar organic solvents (MeOH,
DMSO, DCM); Hygroscopic.[1][2]

Stability

Unstable without inhibitor. Requires cold storage
(2-8°C).

Hazard Identification & Toxicology (Read-Across

Analysis)

Since specific toxicological data for MDVPO is limited, the following profile is derived from

structural analogs (Trivinylphosphine oxide and Dimethylphosphine oxide) using Read-Across

Methodology.

GHS Classification (Derived)

¢ Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Sensitization: Potential Skin Sensitizer (Due to Michael acceptor activity).[2]
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Mechanistic Toxicity

MDVPO acts as a double-Michael acceptor.[2] Upon contact with biological tissues, the vinyl
groups can alkylate cysteine residues in proteins (thiol-ene reaction) or DNA bases. This
mechanism drives its potential for sensitization and cytotoxicity.

 Inhalation: Aerosols or vapors (if heated) can cause severe respiratory distress due to
alkylation of mucosal membranes.[2]

e Ocular: The P=0O moiety increases water solubility, allowing rapid penetration into the corneal
epithelium.

Operational Handling: "In the Hood" Protocols
Reactivity & Stabilization

MDVPO is a cross-linker.[2] Unlike monovinyl compounds, polymerization of MDVPO forms an
insoluble 3D network (gelation) that cannot be dissolved, only swollen.

The Golden Rules of Handling:

e Inhibitor Check: Ensure the material contains a radical inhibitor (e.g., MEHQ or BHT at 100—
500 ppm).[2] If distilling, the inhibitor remains in the pot; the distillate must be re-inhibited
immediately.

o Atmosphere: While phosphines oxidize, phosphine oxides are stable to air.[2] However, store
under Argon/Nitrogen to prevent moisture absorption (hygroscopicity).

o Temperature: Store at 2—8°C. Do not freeze-thaw repeatedly, as this can deplete local
inhibitor concentrations (crystallization exclusion).

Synthesis & Isolation Risks

When synthesizing MDVPO (typically via Grignard reaction of Vinylmagnesium bromide with
Methylphosphonic dichloride), the quenching step is critical.[2]

e Risk: Reaction with water is exothermic.[2]

e Control: Quench at -78°C or 0°C.
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« Isolation: Avoid rotary evaporation to dryness at high heat (>50°C), which can trigger bulk
polymerization.

Visualization: Reactivity Map

The following diagram illustrates the competing reaction pathways that dictate safety decisions.
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Figure 1: Reactivity pathways of MDVPO.[2] The red path represents the primary safety hazard
(runaway polymerization).

Emergency Response Protocols
Fire Fighting (The "Blocked Vent" Scenario)

Standard fire extinguishers (

, Dry Chemical) are effective, but the secondary hazard is critical:

e Scenario: A fire heats a sealed container of MDVPO.

¢ Mechanism: Heat initiates radical polymerization.[2] The reaction is exothermic, generating
more heat (auto-acceleration).

¢ Result: Rapid pressure buildup. If the polymer "gels" in the pressure relief valve, the
container becomes a bomb.
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» Action: Fight fire from maximum distance. Cool containers with water spray long after fire is
out to prevent thermal lag polymerization.

Spill Management

Do NOT simply wipe up with paper towels (high surface area + flammables = fire risk if
polymerization initiates).[2]

Evacuate the immediate area.

PPE: Butyl rubber gloves (nitrile may degrade with organophosphorus solvents).[2]

Absorb: Use inert material (Vermiculite or Sand).[3] Avoid cellulose-based absorbents
(paper/sawdust) as they can react or insulate heat.

Decontaminate: Wash surface with a dilute ethanol/water mixture, followed by soap.[2]

Emergency Decision Tree

Emergency Event

Identify Type

V_

Spill / Leak Fire / Heating Personnel Exposure
Absorb with VERMICULITE Skin: Wash 15min Eye: Flush 15min

(No Cellulose/Paper) Use CO2/Dry Chem

' '

Dispose as HazWaste Cool Containers
(Do not seal tightly) (Prevent Polymerization)

(Soap + Water) (Remove Contacts)
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Figure 2: Decision logic for emergency response involving MDVPO.[1][2]

Disposal & Environmental Impact[3][4]

» Ecological Toxicity: Organophosphorus compounds are generally persistent.[2] Do not allow
entry into drains.[4]

o Disposal Method: Dissolve in a combustible solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber.[2]

o Note: Combustion generates Phosphorus Oxides (
).[2][3] The scrubber must be rated for acidic gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Safety & Handling of
Methyldivinylphosphine Oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2603768/docs#technical-guide-safety-handling-of-
methyldivinylphosphine-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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